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Compound of Interest

Compound Name: 5-Octyl D-Glutamate
Cat. No.: B10765292
Get Quote
\ J

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for
environmental protection and workplace safety. This guide provides detailed procedures for the
proper disposal of 5-Octyl D-Glutamate, a stable, cell-permeable molecule often used in
research to increase cytoplasmic D-glutamate levels.[1][2] While 5-Octyl D-Glutamate is not
classified as a hazardous substance according to the Globally Harmonized System (GHS),
adherence to proper disposal protocols is essential.[3]

Key Safety and Handling Information

Before proceeding with disposal, it is crucial to be familiar with the properties of 5-Octyl D-
Glutamate. The following table summarizes key data extracted from safety data sheets (SDS).
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Property Value Source
CAS Number 149332-65-0 [11[3]
Molecular Formula C13H25N04

Appearance Crystalline solid

Storage Temperature -20°C

GHS Classification Not classified as hazardous

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

HMIS Ratings Health: 0, Fire: 0, Reactivity: O
Incompatibilities Strong oxidizing agents

) ) Do not allow to enter sewers,
Environmental Precautions
surface, or ground water.

Experimental Protocol: Disposal Procedure

This protocol outlines the step-by-step process for the safe disposal of 5-Octyl D-Glutamate.
These steps are based on general laboratory safety guidelines and information from supplier
safety data sheets.

Personnel Requirements: Disposal should be carried out by personnel knowledgeable in local,
state, and federal chemical waste regulations.

Personal Protective Equipment (PPE):
o Safety goggles or glasses

o Standard laboratory coat

 Nitrile gloves

Step-by-Step Disposal Guide:

e |nitial Assessment:
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o Consult your institution's Environmental Health and Safety (EHS) office for specific
guidelines on non-hazardous chemical waste disposal.

o Confirm that the 5-Octyl D-Glutamate has not been mixed with any hazardous
substances. If it has, it must be disposed of as hazardous waste according to the hazards
of the other substances.

e Preparing for Disposal:

o If the compound is in solution, identify the solvent. If the solvent is hazardous, the entire
solution must be treated as hazardous waste.

o For the pure, solid compound, ensure it is in a clearly labeled, sealed container. The label
should include the chemical name ("5-Octyl D-Glutamate") and CAS number (149332-65-
0).

» Waste Collection:
o Place the sealed container in a designated area for non-hazardous solid chemical waste.

o Do not mix with other chemical waste unless explicitly permitted by your institution's EHS
guidelines.

» Final Disposal:
o Arrange for pickup by your institution's chemical waste management service.

o Do not dispose of 5-Octyl D-Glutamate down the drain or in regular trash unless explicitly
approved by your EHS office. While some forms of glutamic acid may be approved for
drain disposal in specific contexts, this does not automatically apply to its derivatives.

e Container Disposal:

o Empty containers that held 5-Octyl D-Glutamate should be disposed of as unused
product. If the container is to be recycled or reused, it must be thoroughly rinsed.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 5-
Octyl D-Glutamate.

[Start: 5-Octyl D-Glutamate for Disposal ]

Is it mixed with other chemicals?

Yes

Are the other chemicals hazardous? No (Pure)

Yes No

Consult Institutional EHS for specific non-hazardous waste stream

Dispose as Hazardous Waste following institutional protocol

Collect in a labeled, sealed container for chemical waste pickup

[End: Proper Disposal]
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Caption: Disposal workflow for 5-Octyl D-Glutamate.

Disclaimer: This information is intended as a guide and is based on publicly available safety
data. Always consult your institution's specific safety and disposal protocols and comply with all
applicable federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. usbio.net [usbio.net]

3. cdn.caymanchem.com [cdn.caymanchem.com]

 To cite this document: BenchChem. [Proper Disposal of 5-Octyl D-Glutamate: A Step-by-
Step Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10765292/docs#proper-disposal-of-5-octyl-d-
glutamate-a-step-by-step-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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